Cas no 313544-09-1 (9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine)

• Product Name: 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine
• CAS No: 313544-09-1
• MF: C₁₀H₁₃NS
• MW: 179.2819211483
• MDL: MFCD30500223
• CID: 5195068
• PubChem ID: 22735387
• Update Time: 2026-03-05

9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine, 2,3,4,5-tetrahydro-9-methyl-
• 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine

• MDL： MFCD30500223
• Inchi： 1S/C10H13NS/c1-8-4-2-5-9-10(8)12-7-3-6-11-9/h2,4-5,11H,3,6-7H2,1H3
• InChI Key： WZOIKSSQLGLNGO-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC=C2NCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine

9-Methyl-2,3,4,5-Tetrahydro-1,5-Benzothiazepine: A Comprehensive Overview

The compound CAS No. 313544-09-1, also known as 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiazepines, which are derivatives of benzodiazepines with a fused thiazepine ring. The structure of 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine consists of a benzene ring fused to a thiazepine ring system, with a methyl group attached at the 9-position. This unique structure contributes to its diverse chemical and biological properties.

Recent studies have highlighted the importance of benzothiazepines in drug discovery due to their ability to modulate various biological targets. For instance, research has shown that 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine exhibits promising activity in vitro against certain enzymes and receptors. This compound has been explored for its potential as a lead molecule in the development of novel therapeutic agents for conditions such as neurodegenerative diseases and inflammatory disorders.

The synthesis of CAS No. 313544-09-1 involves a multi-step process that typically starts with the preparation of the benzothiazepine core. One common approach is the cyclization of an appropriate diamine derivative with a thioamide or thioester. The methyl group at the 9-position can be introduced via alkylation or through the use of methylating agents during the synthesis process. Optimization of reaction conditions has been a focus of recent research to improve yield and purity.

In terms of pharmacokinetics, studies have demonstrated that 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties make it a suitable candidate for oral drug delivery systems. However, further research is required to fully understand its bioavailability and metabolic pathways in vivo.

The biological activity of this compound has been extensively studied in recent years. Preclinical data indicate that it possesses potent anti-inflammatory and antioxidant properties. Additionally, it has shown selective binding affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential role in modulating neurotransmitter systems. These findings have sparked interest in exploring its therapeutic applications in areas such as pain management and central nervous system disorders.

From an industrial perspective, the production of CAS No. 313544-09-1 requires stringent quality control measures to ensure consistency and safety. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its purity. Regulatory compliance is also a critical consideration when manufacturing this compound for research or commercial purposes.

In conclusion, 9-methyl-2,3,4,5-tetrahydro-1,5-benzothiazepine, or CAS No. 313544-09-1, represents an intriguing molecule with vast potential in drug development and chemical research. Its unique structure and promising biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic applications. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing medical science.